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Compound Name: d
aci

Cat. No.: B180961

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Methoxyphenyl)propanoic acid, with the CAS number 6342-77-4, is a carboxylated
aromatic compound.[1] Structurally, it features a propanoic acid group attached to a benzene
ring substituted with a methoxy group at the ortho position. This arrangement imparts specific
chemical properties that make it a valuable intermediate in organic synthesis, particularly within
the pharmaceutical and fine chemical industries. Its role as a precursor allows for the synthesis
of more complex molecules, leveraging the reactivity of both its carboxylic acid function and the
aromatic ring for further chemical modifications. This guide provides a comprehensive overview
of its chemical and physical properties, a detailed experimental protocol for its synthesis, and a
discussion of its potential, though not definitively established, biological activities.

Chemical and Physical Properties

3-(2-Methoxyphenyl)propanoic acid is typically a white to pale cream crystalline powder.[2]
Its key physicochemical properties are summarized in the table below for easy reference and
comparison.
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Property Value Source(s)

CAS Number 6342-77-4 [1112]

Molecular Formula C10H1203 [1][2]

Molecular Weight 180.20 g/mol [11[2]
White to pale cream crystalline

Appearance (2]
powder

Melting Point 85-89 °C

Boiling Point 305 °C at 760 mmHg N/A

Flash Point 119.4 °C N/A
XSZSNLOPIWWFHS-

InChl Key [1]
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SMILES COC1=CC=CC=CI1CCC(=0)0 N/A

Experimental Protocols
Synthesis of 3-(2-Methoxyphenyl)propanoic acid via
Catalytic Hydrogenation

A common and efficient method for the synthesis of 3-(2-Methoxyphenyl)propanoic acid is

the catalytic hydrogenation of 2-methoxycinnamic acid. This reaction selectively reduces the

carbon-carbon double bond of the cinnamic acid derivative without affecting the aromatic ring
or the carboxylic acid group.

Reaction Scheme:
Caption: Hypothesized inhibition of the cyclooxygenase pathway by arylpropionic acids.

This proposed mechanism involves the inhibition of COX-1 and COX-2 by the arylpropionic
acid derivative. By blocking these enzymes, the synthesis of prostaglandins from arachidonic
acid is prevented, thereby reducing inflammation, pain, and fever. Further research is required
to confirm if 3-(2-Methoxyphenyl)propanoic acid specifically follows this pathway and to
determine its potency and selectivity for the COX isoforms.
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Conclusion

3-(2-Methoxyphenyl)propanoic acid is a well-characterized chemical compound with
established physical and chemical properties. Its synthesis is readily achievable through
standard organic chemistry techniques, such as the catalytic hydrogenation of its cinnamic acid
precursor. While its primary utility lies in its role as a versatile intermediate for the synthesis of
more complex molecules, particularly in the pharmaceutical industry, its own biological activities
remain largely unexplored. Based on its structural class, a potential anti-inflammatory
mechanism via COX inhibition can be hypothesized, but this requires experimental validation.
This guide provides a solid foundation for researchers and drug development professionals
working with or considering the use of this compound in their synthetic and discovery efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b180961?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

